Cas no 851809-47-7 (5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851809-47-7
• MF: C₁₆H₁₇ClN₄O₂S
• MW: 364.849780797958
• CID: 5944009
• PubChem ID: 3240948
• Update Time: 2025-05-30

5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((4-chlorophenyl)(morpholino)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-chlorophenyl)-4-morpholinylmethyl]-2-methyl-
• MLS000045165
• CCG-28811
• SMR000026765
• CHEMBL1536730
• 5-[(4-chlorophenyl)(morpholin-4-yl)methyl]-2-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-chlorophenyl)-morpholin-4-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• SR-01000127572
• 5-[(4-chlorophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• SR-01000127572-1
• AB00413259-05
• AKOS024589602
• 851809-47-7
• F0631-0071
• HMS2333J14

• Inchi： 1S/C16H17ClN4O2S/c1-10-18-16-21(19-10)15(22)14(24-16)13(20-6-8-23-9-7-20)11-2-4-12(17)5-3-11/h2-5,13,22H,6-9H2,1H3
• InChI Key： PWUZSMRXWXHJHZ-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=C(Cl)C=C3)N3CCOCC3)=C(O)N12

Computed Properties

• Exact Mass: 364.0760747g/mol
• Monoisotopic Mass: 364.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 0.54±0.53(Predicted)

Additional information on 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Recent Advances in the Study of 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851809-47-7)

The compound 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851809-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolothiazole core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the most notable findings in recent research is the compound's ability to interact with specific protein targets involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated that 851809-47-7 exhibits high affinity for kinases such as PI3K and mTOR, which are critical regulators of cell proliferation and survival. These interactions suggest potential applications in the treatment of cancers and autoimmune disorders. Furthermore, molecular docking simulations have revealed that the morpholine and chlorophenyl substituents play a crucial role in stabilizing these interactions, providing insights for further structural optimization.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Preliminary data indicate that 851809-47-7 has favorable oral absorption and a half-life suitable for once-daily dosing in preclinical models. However, challenges remain in optimizing its metabolic clearance, as cytochrome P450 enzymes have been identified as major contributors to its degradation. Researchers are currently exploring prodrug strategies and formulation enhancements to address these limitations.

In addition to its therapeutic potential, recent investigations have highlighted the compound's utility as a chemical probe for studying cellular signaling networks. Its selective inhibition of specific kinase isoforms has enabled researchers to dissect complex signaling cascades with unprecedented precision. This dual role as both a therapeutic candidate and a research tool underscores the versatility of 851809-47-7 in advancing our understanding of disease mechanisms.

Looking ahead, ongoing clinical trials are expected to provide critical data on the safety and efficacy of this compound in human subjects. Early-phase studies are currently evaluating its use in combination therapies for resistant malignancies, leveraging its synergistic effects with existing chemotherapeutic agents. The outcomes of these trials will be pivotal in determining the translational potential of 851809-47-7 and its derivatives.

In conclusion, the recent advancements in the study of 5-(4-chlorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851809-47-7) highlight its multifaceted role in drug discovery and biological research. Its unique chemical structure and promising biological activities position it as a valuable candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical translation.